Cas no 871948-88-8 ((2R,3S)-3-(dibenzylamino)-5-methylhexane-1,2-diyl diacetate)

(2R,3S)-3-(dibenzylamino)-5-methylhexane-1,2-diyl diacetate structure
871948-88-8 structure
Product Name:(2R,3S)-3-(dibenzylamino)-5-methylhexane-1,2-diyl diacetate
CAS No:871948-88-8
MF:C25H33NO4
MW:411.533827543259
CID:1865116
PubChem ID:11517169
Update Time:2025-04-21

(2R,3S)-3-(dibenzylamino)-5-methylhexane-1,2-diyl diacetate Chemical and Physical Properties

Names and Identifiers

    • (2R,3S)-O,O-DIACETYL-3-DIBENZYLAMINO-5-METHYLHEXANE-1,2-DIOL
    • (2R,3S)-3-(dibenzylamino)-5-methylhexane-1,2-diyl diacetate
    • [(2R,3S)-2-acetyloxy-3-(dibenzylamino)-5-methylhexyl] acetate
    • DTXCID80418745
    • 871948-88-8
    • DTXSID90467926
    • D60047
    • Inchi: 1S/C25H33NO4/c1-19(2)15-24(25(30-21(4)28)18-29-20(3)27)26(16-22-11-7-5-8-12-22)17-23-13-9-6-10-14-23/h5-14,19,24-25H,15-18H2,1-4H3/t24-,25-/m0/s1
    • InChI Key: GDIPJTZDCBJZGH-DQEYMECFSA-N
    • SMILES: O(C(C)=O)[C@@H](COC(C)=O)[C@H](CC(C)C)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 411.24100
  • Monoisotopic Mass: 411.24095853Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 13
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.083
  • Boiling Point: 508.294°C at 760 mmHg
  • Flash Point: 261.207°C
  • Refractive Index: 1.536
  • PSA: 55.84000
  • LogP: 4.59830
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